Cas no 2227885-47-2 (5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol)

5-Bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol is a chiral phenolic compound featuring a brominated aromatic core, a (3S)-3-hydroxybutyl substituent, and a methoxy group. Its structural complexity and stereochemistry make it valuable for synthetic applications, particularly in pharmaceutical and fine chemical research. The presence of both hydroxyl and methoxy functional groups enhances its reactivity, enabling selective modifications for targeted synthesis. The bromine atom further increases its utility as an intermediate in cross-coupling reactions. The (3S)-3-hydroxybutyl chain introduces chirality, making it suitable for enantioselective synthesis. This compound is typically used in controlled environments due to its precise reactivity profile and potential as a building block for bioactive molecules.
5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol structure
2227885-47-2 structure
Product Name:5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol
CAS No:2227885-47-2
MF:C11H15BrO3
MW:275.139003038406
CID:6200312
PubChem ID:165670021
Update Time:2025-10-28

5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol
    • EN300-1924502
    • 5-bromo-4-[(3S)-3-hydroxybutyl]-2-methoxyphenol
    • 2227885-47-2
    • Inchi: 1S/C11H15BrO3/c1-7(13)3-4-8-5-11(15-2)10(14)6-9(8)12/h5-7,13-14H,3-4H2,1-2H3/t7-/m0/s1
    • InChI Key: RZDVFGADGGKROM-ZETCQYMHSA-N
    • SMILES: BrC1=CC(=C(C=C1CC[C@H](C)O)OC)O

Computed Properties

  • Exact Mass: 274.02046g/mol
  • Monoisotopic Mass: 274.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 49.7Ų

5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol Pricemore >>

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Additional information on 5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol

Introduction to 5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol (CAS No. 2227885-47-2)

5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol, with the Chemical Abstracts Service (CAS) number 2227885-47-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug development. This compound is characterized by its bromine substitution, hydroxyl group, and methoxy functional groups, which contribute to its distinct physicochemical properties and biological activities.

The molecular formula of 5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol is C11H15BrO3, and its molecular weight is approximately 267.14 g/mol. The compound's structure includes a phenolic ring with a bromine atom at the 5-position, a methoxy group at the 2-position, and a chiral (3S)-3-hydroxybutyl chain attached to the 4-position. These structural features make it an interesting candidate for various biochemical and pharmacological studies.

In terms of physical properties, 5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol is typically a white to off-white solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's solubility characteristics are crucial for its use in solution-based assays and formulations.

The synthesis of 5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol involves several steps, including the bromination of a phenolic starting material, the introduction of the methoxy group, and the addition of the chiral (3S)-3-hydroxybutyl chain. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research purposes.

In the realm of medicinal chemistry, 5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol has shown promise as a potential therapeutic agent. Studies have indicated that it possesses antioxidant properties, which may be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary research suggests that this compound may have anti-inflammatory effects, making it a candidate for further investigation in inflammatory conditions.

The biological activity of 5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol has been explored through various in vitro and in vivo models. In cell culture studies, it has demonstrated the ability to protect cells from oxidative damage by scavenging free radicals and modulating key signaling pathways involved in inflammation. These findings are supported by recent publications that highlight the compound's potential as a novel therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol. Early results from these trials are promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens for this compound.

Beyond its potential therapeutic applications, 5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol is also being studied for its use in diagnostic tools and biomarker development. Its unique chemical structure allows for the design of targeted probes that can be used to detect specific biomarkers associated with various diseases. This could lead to more accurate and non-invasive diagnostic methods in the future.

In conclusion, 5-bromo-4-(3S)-3-hydroxybutyl-2-methoxyphenol (CAS No. 2227885-47-2) is a multifaceted compound with a range of potential applications in medicinal chemistry, drug development, and diagnostic tools. Its unique chemical structure and biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.

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